C.I. Acid orange 107

• CAS No.: 12220-08-5
• Molecular Formula: C10H11NS

Description

C.I. Acid Orange 107 is a chemical compound classified as an azo dye . Azo dyes represent the largest class of synthetic dyes and are characterized by the presence of one or more azo bonds (-N=N-) in their molecular structure . These dyes are widely used across various industries, and research into their properties and applications is ongoing. The specific applications and research value of this compound are areas of active exploration. Scientific investigations into other azo dyes often focus on their degradation and mineralization using advanced processes. For instance, studies on similar compounds explore electrochemical degradation using specialized catalysts like gadolinium, neodymium, or samarium-doped cerium oxide nanoparticles to achieve complete mineralization of the dye molecule . Other research areas include the development of advanced oxidation processes, such as the Fenton process, for the decolorization and treatment of wastewater containing azo dyes . Researchers may value this compound as a model compound in such environmental remediation studies, textile chemistry research, or for investigating the photochemical properties of azo dyes. This product is intended For Research Use Only. It is not intended for personal, cosmetic, medicinal, or commercial use.

Advanced Methodologies for the Synthesis and Chemical Modification of C.i. Acid Orange 107

Novel Synthetic Routes and Process Intensification Studies for C.I. Acid Orange 107

The primary method for synthesizing azo dyes, including this compound, involves the diazotization-coupling reaction nih.gov. This two-step process is fundamental to the industrial production of a wide range of azo dyes nih.gov.

Investigation of Diazo Coupling Reactions for this compound Production

The synthesis of this compound specifically involves the diazo coupling of 2-(4-Aminophenylsulfonyl)ethyl hydrogen sulfate (B86663) with 4-Acetamido-2-aminobenzenesulfonic acid worlddyevariety.com. The diazo coupling reaction is an electrophilic aromatic substitution where a diazonium salt reacts with an electron-rich aromatic compound, known as the coupling component nih.govsemanticscholar.org. For this compound, the diazotized 2-(4-Aminophenylsulfonyl)ethyl hydrogen sulfate acts as the electrophile, and 4-Acetamido-2-aminobenzenesulfonic acid serves as the coupling component worlddyevariety.com.

The diazotization step typically involves treating a primary aromatic amine with a mineral acid (e.g., HCl, H₂SO₄) and sodium nitrite (B80452) (NaNO₂) nih.govimrpress.com. The resulting diazonium salt is generally unstable and is used immediately in the subsequent coupling reaction nih.gov. The coupling reaction is often performed in an alkaline aqueous medium to facilitate the reaction between the diazonium ion and the coupling component sciforum.net.

Optimization of Reaction Parameters in this compound Synthesis

While specific detailed studies on the optimization of reaction parameters solely for this compound synthesis are not extensively detailed in the provided results, optimization studies for the synthesis of other azo dyes via diazo coupling highlight key parameters. These parameters typically include temperature, pH, reactant concentrations, and reaction time sciforum.netd-nb.info.

For instance, in the synthesis of other azo dyes, maintaining a low temperature (around 0-5°C) during diazotization is crucial to minimize the instability of the diazonium salt nih.gov. The pH of the coupling reaction is also critical, often maintained in a slightly alkaline range (e.g., pH 6-7) to favor the reactive species sciforum.net. Reaction time needs to be sufficient for complete coupling .

Process intensification studies in azo dye synthesis often aim to improve yield, reduce reaction time, minimize waste, and enhance energy efficiency. While direct information on such studies for this compound is limited, general approaches in azo dye synthesis include exploring alternative reaction media, continuous flow processes, and the use of catalysts nih.gov.

Functional Derivatization and Structural Modification Strategies for this compound

Functional derivatization and structural modification of dyes are employed to alter their properties, such as color, solubility, fastness properties, and reactivity . For this compound, which is a reactive dye (also listed as C.I. Reactive Orange 107) worlddyevariety.comresearchgate.netresearchgate.netcore.ac.ukresearchgate.netscirp.org, modifications often involve the reactive group that allows it to form covalent bonds with fibers .

C.I. Reactive Orange 107 is described as a sulphatoethylsulphonyl reactive dye researchgate.net. Reactive dyes typically contain a reactive group, such as a sulfatoethylsulfonyl group or a halotriazine group, which can react with hydroxyl or amino groups on the material being dyed .

Synthesis of this compound Analogues for Mechanistic Probing

The synthesis of analogues involves creating compounds with structures similar to this compound but with specific modifications. These modifications can help in understanding the relationship between chemical structure and properties, including the mechanism of interaction with substrates or the pathways of degradation.

While specific examples of this compound analogues synthesized for mechanistic probing are not detailed in the provided text, studies on other azo dyes like C.I. Acid Orange 7 (AO7) provide insights into this approach imrpress.comtuiasi.roscispace.comjournalcps.commdpi.com. For instance, studies on the degradation of AO7 and its synthesis intermediates (sulfanilic acid and 2-naphthol) help elucidate the breakdown pathways of azo dyes tuiasi.ro.

Investigative Applications of C.i. Acid Orange 107 in Diverse Academic Disciplines

Mechanistic Studies of C.I. Acid Orange 107 in Textile Dyeing Processes

Mechanistic investigations into the interaction of orange dyes with textile fibers are fundamental to understanding and optimizing dyeing processes. Reactive dyes, which include certain orange variants, are particularly noted for their ability to form robust chemical bonds with fibers. bhagwaticolours.comdynexindustries.comchemzones.com

Covalent Bonding and Nucleophilic Substitution Mechanisms with Cellulosic Fibers

A key characteristic of reactive dyes, including those in the orange spectrum, is their capacity to form permanent covalent bonds with the hydroxyl (-OH) groups present in cellulosic fibers like cotton. bhagwaticolours.comdynexindustries.comchemzones.com This bonding typically occurs through a nucleophilic substitution mechanism. whiterose.ac.uk In this reaction, a reactive site on the dye molecule, often part of a nitrogen-containing heterocyclic system such as a triazine ring, is attacked by the nucleophilic hydroxyl groups of the cellulose (B213188) chain. whiterose.ac.uk This interaction results in the displacement of a leaving group from the dye and the formation of a stable chemical linkage between the dye molecule and the fiber structure. whiterose.ac.ukncsu.edu The establishment of these covalent bonds renders the dye an integral part of the fiber, significantly enhancing its resistance to washing compared to dyes that adhere through weaker forces like adsorption. bhagwaticolours.comchemzones.com

Dichlorotriazinyl dyes, known for their high reactivity with cellulosic fibers, can engage in either nucleophilic substitution or nucleophilic addition reactions, leading to the formation of cellulose esters or ethers, respectively. google.com These dyes are commonly applied in aqueous dye baths under slightly basic or acidic conditions, sometimes followed by a mildly alkaline post-treatment. google.com At elevated temperatures, a competing hydrolysis reaction can occur, where hydroxide (B78521) ions react with the dye's reactive group, producing a hydrolyzed, non-reactive form of the dye that cannot covalently bind to the fiber. google.com

Role of Auxiliaries and Cationized Cellulose in this compound Dye Uptake

Auxiliary chemicals play a significant role in optimizing the efficiency of the dyeing process by influencing dye uptake and fixation. While specific data for this compound is not extensively detailed in the provided context, research on related reactive orange dyes, such as C.I. Reactive Orange 107, highlights the use of auxiliaries like salt (sodium chloride) and detergent in the dye bath. mdpi.com These additives can modulate the ionic strength of the dyeing solution, thereby affecting the substantivity of the dye and its diffusion into the fiber structure.

The use of cationized cellulose materials has been shown to enhance the adsorption of anionic dyes. mdpi.com By introducing cationic centers onto the cellulose structure, for example, through reactions with compounds like 2,3-epoxypropyltrimethylammonium chloride, the material's affinity for anionic dyes is increased due to enhanced electrostatic interactions. mdpi.com This can lead to improved dye uptake compared to untreated cellulose fibers. mdpi.com The inherent nucleophilicity of cellulose's hydroxyl groups, which are often involved in hydrogen bonding, is relatively low, making cationization a valuable strategy to improve reactivity and dye binding capabilities. mdpi.com

Numerical Simulation and Modeling of C.I. Reactive Orange 107 Dyeing Kinetics

Numerical simulation and mathematical modeling are powerful tools for analyzing and predicting the kinetics of textile dyeing processes. Studies involving reactive dyes, including C.I. Reactive Orange 107, utilize mathematical models that describe the distribution and concentration changes of the dye in both the liquid phase and within the fiber. mdpi.comresearchgate.netresearchgate.net These models typically incorporate parameters representing diffusion, convection, adsorption, and the chemical reaction between the dye and the fiber. researchgate.net

Mathematical models employing mass conservation equations across different scales (micro, meso, and macro) can accurately represent the dyeing process in cotton. researchgate.net The reactive term within these models is particularly important for simulating dyeing with reactive dyes, where the formation of covalent bonds is the primary mechanism of fixation. mdpi.comresearchgate.netresearchgate.net Simulations of C.I. Reactive Orange 107 dyeing of cotton have been validated against experimental data, demonstrating good correlation and providing insights into the evolution of dye concentrations over time. mdpi.comresearchgate.net

A mathematical model developed to simulate the dyeing of packed cotton threads with C.I. Reactive Orange 107 emphasized the dominance of the reactive term, effectively neglecting the influence of adsorption for dyes that chemically react with the fibers. researchgate.net This model employed the Method of Finite Volumes to solve the governing partial differential equations, and the numerical results showed good agreement with experimental data obtained from industrial textile settings. researchgate.net

This compound as a Probe in Analytical and Biological Research

Acid orange dyes, including C.I. Acid Orange 10 (also known as Orange G), have established applications as probes in various analytical and biological research contexts. While direct research specifically on this compound in these roles may not be as widely documented, the characteristics of related acid orange dyes suggest potential similar applications.

Application of this compound as a pH Indicator in Chemical Systems

Acid orange dyes can serve as pH indicators, exhibiting distinct color changes over specific pH ranges. For instance, C.I. Acid Orange 10 (Orange G) has an approximate pKa of 11.5 and displays a color transition. nih.gov Although not explicitly detailed for this compound in the provided information, other acid orange dyes like Acid Orange 7 (Orange II) are recognized pH indicators. sdfine.comwikipedia.org The change in color of these indicators is a consequence of alterations in their chemical structure, such as protonation or deprotonation, which occur at different pH values and affect their light absorption properties. acs.org Universal indicators, which are mixtures of several indicators, provide a spectrum of colors across a broad range of pH values. acs.org

Histological Staining Applications of this compound in Cellular Visualization

Acid dyes, including C.I. Acid Orange 10 (Orange G), are commonly utilized in histology for staining various cellular and tissue components. nih.govsdfine.comstainsfile.commorphisto.at Orange G, for example, is a valuable acid dye incorporated into numerous staining protocols, including Papanicolaou's OG6 stain. stainsfile.com It is often used in combination with other yellow dyes in alcoholic solutions to stain erythrocytes in trichrome staining techniques and is employed for visualizing cells within the pancreas and pituitary glands. nih.govstainsfile.com

The application of Orange G in histological staining facilitates the differential visualization of various tissue elements, particularly cell nuclei and membranes, thereby enhancing the contrast between different tissue types and cellular structures. morphisto.at Solutions containing a combination of picric acid and Orange G are used in histology for the preparation and staining of tissue and cell samples, aiding in the preservation and visualization of cellular and tissue morphology, as well as extracellular matrix components such as collagen and reticulin (B1181520) fibers. morphisto.at

This compound as a Model Compound for Azo Dye Degradation Studies

C.I. Reactive Orange 107 (RO107), a mono-azo reactive dye, is frequently employed as a model compound to investigate the efficacy and mechanisms of various degradation processes aimed at removing azo dyes from contaminated water. Its selection is based on its prevalence in textile wastewater and its representative structure within the azo dye class yok.gov.tr.

Numerous studies have explored the degradation of C.I. Reactive Orange 107 using advanced oxidation processes and adsorption techniques. Sonochemical degradation, utilizing ultrasound, has demonstrated significant decolorization of RO107. Research indicates that over 80% decolorization can be achieved within 4 hours using this method uni.luresearchgate.net. The sonication mechanism is understood to involve both hydroxyl radicals and pyrolysis, with free radical reactions contributing significantly to the process uni.luresearchgate.net. The degradation kinetics of RO107 under sonochemical treatment often follow a pseudo-first-order model uni.luresearchgate.net. Studies have also investigated the impact of operating parameters such as frequency, temperature, and initial dye concentration on the degradation efficiency yok.gov.truni.luresearchgate.net. For instance, the decolorization rate has been shown to increase with increasing ultrasonic frequency up to an optimal point, beyond which it may decrease uni.luresearchgate.net.

Adsorption is another widely studied method for the removal of Reactive Orange 107 from aqueous solutions. Various adsorbent materials have been explored, including chitosan (B1678972) functionalized magnetic nanoparticles (CMNPs) and acid-treated fly ash scirp.orgresearchgate.netscirp.org. Studies using CMNPs derived from shrimp shells have shown high removal potential, with reported efficiencies of 96.20% for spiked wastewater samples scirp.orgscirp.org. The adsorption process using CMNPs has been found to follow a pseudo-second-order kinetic model, suggesting that chemisorption plays a significant role scirp.orgscirp.org. Adsorption isotherms for RO107 on materials like acid-treated fly ash have been analyzed using models such as Langmuir and Freundlich, with the Langmuir model often providing a better fit to experimental data, indicating monolayer adsorption researchgate.net. Parameters such as contact time, pH, adsorbent dosage, and initial dye concentration influence the adsorption efficiency scirp.orgresearchgate.netscirp.orgpsu.edu. Acidic pH is generally favorable for the adsorption of anionic dyes like RO107 scirp.orgresearchgate.netpsu.edu.

Electro-oxidation is another method applied to the degradation of C.I. Reactive Orange 107 in wastewater. This process can effectively remove color and reduce chemical oxygen demand (COD). Optimization studies using statistical tools have identified optimal conditions for achieving high color and COD removal rates nih.gov. For example, one study reported maximum color removal of 98% and COD removal of 90% under optimized electro-oxidation conditions nih.gov.

The degradation of C.I. Reactive Orange 107 results in the formation of intermediate products. Sulfanilic acid has been identified as a main intermediate in the sonochemical degradation of RO107 uni.luresearchgate.net. The identification and analysis of these intermediates are crucial for understanding the degradation pathways and assessing the environmental impact of the treatment processes.

The table below summarizes some research findings on the degradation of Reactive Orange 107:

Degradation Method	Key Findings	Kinetic Model	Identified Intermediate
Sonochemical Degradation	>80% decolorization in 4 hours; influenced by frequency, temperature, initial concentration.	Pseudo-first-order	Sulfanilic acid
Adsorption (CMNPs)	96.20% removal potential; influenced by contact time, pH, adsorbent dosage, initial concentration.	Pseudo-second-order	Not specified
Adsorption (Acid-treated Fly Ash)	Adsorption follows Langmuir isotherm; influenced by mixing time, initial dye concentration, adsorbent doses, pH.	Langmuir isotherm fit	Not specified
Electro-oxidation	Efficient color and COD removal (up to 98% and 90%); influenced by pH, NaCl concentration, electrolysis time.	Not specified	Not specified

Analytical Reagent Development Utilizing this compound Characteristics

The inherent characteristics of this compound, such as its distinct color and the nature of its degradation products, necessitate and inform the development and application of various analytical techniques for its detection, quantification, and the study of its transformation in different processes. While this compound itself is not typically used as a general analytical reagent in the same way as indicators like methyl orange or phenolphthalein, its properties are central to the analytical methodologies developed to study it.

Spectrophotometry, particularly UV-Vis spectrophotometry, is a fundamental tool for monitoring the concentration of C.I. Reactive Orange 107 in aqueous solutions due to its characteristic absorbance in the visible spectrum (e.g., λmax = 415 nm or 420 nm) scirp.orgresearchgate.netpsu.edujocpr.comsrlchem.com. Changes in absorbance at this wavelength are used to quantify the extent of decolorization during degradation or adsorption processes scirp.orgresearchgate.netpsu.edujocpr.com. UV-Vis spectroscopy can also provide insights into changes in the dye molecule's structure as it degrades, although it may not fully resolve complex mixtures of intermediates nih.govnih.gov.

Chromatographic techniques, such as High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), are crucial for separating, identifying, and quantifying C.I. Reactive Orange 107 and its degradation products yok.gov.trresearchgate.netnih.govnajah.edurroij.com. HPLC with a diode array detector (DAD) allows for the detection and separation of the parent dye and colored intermediates based on their retention times and UV-Vis spectra researchgate.netnih.gov. LC-MS/MS provides more detailed structural information on degradation products by determining their mass-to-charge ratio and fragmentation patterns, enabling the identification of specific compounds like sulfanilic acid yok.gov.truni.luresearchgate.net. These techniques are essential for elucidating degradation pathways yok.gov.truni.luresearchgate.net.

Other analytical techniques are employed to characterize the interaction of C.I. Reactive Orange 107 with materials used in removal processes, such as adsorbents. Fourier-Transform Infrared Spectroscopy (FTIR) is used to examine the functional groups of adsorbents before and after dye adsorption, providing evidence of dye-adsorbent interactions scirp.orgresearchgate.netscirp.org. Scanning Electron Microscopy-Energy Dispersive Spectroscopy (SEM-EDS) can reveal changes in the surface morphology of adsorbents upon dye loading and provide elemental analysis scirp.orgresearchgate.netscirp.org. Techniques like Thermogravimetric Analysis (TGA) and Atomic Force Microscopy (AFM) further contribute to the comprehensive characterization of adsorbent materials and their interaction with the dye scirp.orgscirp.org.

Voltammetric techniques, such as differential-pulse adsorptive cathodic stripping voltammetry (DP-AdCSV), have also been developed for the quantitative determination of Reactive Orange 107 in various water samples najah.edu. These electrochemical methods offer sensitivity and selectivity for dye analysis najah.edu.

The development and application of these diverse analytical methods are directly driven by the need to understand the behavior of C.I. Reactive Orange 107 in environmental and chemical processes, effectively utilizing its characteristics to monitor its fate and transformation.

Environmental Fate and Advanced Remediation Research of C.i. Acid Orange 107

Photocatalytic Degradation Mechanisms of C.I. Acid Orange 107

Photocatalytic degradation is an advanced oxidation process that utilizes semiconductor materials, typically under UV or visible light irradiation, to generate reactive species capable of breaking down organic pollutants. arabjchem.orgbme.hu This method has shown promise for the removal of persistent dyes like this compound from wastewater.

Heterogeneous Photocatalysis with Semiconductor Materials (e.g., TiO2)

Titanium dioxide (TiO2) is a widely studied semiconductor photocatalyst due to its strong oxidizing power, high thermal stability, non-toxicity, and cost-effectiveness. arabjchem.orgscispace.com In heterogeneous photocatalysis with TiO2, the material is suspended in the contaminated water. Upon irradiation with light of sufficient energy, electrons are promoted from the valence band to the conduction band of TiO2, creating electron-hole pairs. bme.hu These charge carriers can then react with water and dissolved oxygen to produce highly reactive species, such as hydroxyl radicals (•OH). arabjchem.orgbme.hu Studies on the photocatalytic degradation of Acid Orange 7 (a related azo dye often used as a model pollutant) using TiO2 under UV light have demonstrated its effectiveness in dye degradation. scispace.comresearchgate.netijert.org While the rate of degradation can be relatively low with undoped TiO2, modifications like co-doping with nitrogen and iron have been shown to enhance photocatalytic efficiency under visible light. arabjchem.org For instance, Fe-N co-doped TiO2 achieved approximately 90% dye discoloration and 83% mineralization of Acid Orange 7 after 60 minutes under visible light irradiation. arabjchem.org The dose of the photocatalyst also influences the degradation efficiency, with an optimal dose leading to maximum degradation. scispace.comresearchgate.net

Influence of UV Light and Hydroxyl Radicals on this compound Degradation

UV light plays a crucial role in initiating the photocatalytic process by providing the energy required for the excitation of the semiconductor catalyst. deswater.comscispace.comresearchgate.net Hydroxyl radicals (•OH) are considered the primary oxidative species responsible for the degradation of organic pollutants during TiO2 photocatalysis. bme.huresearchgate.netmdpi.com These highly reactive radicals can attack the chromophoric azo bonds (-N=N-) and aromatic rings of the dye molecule, leading to its breakdown into simpler, less toxic intermediates and eventually to complete mineralization (conversion to CO2, water, and inorganic ions). researchgate.netresearchgate.net The generation of hydroxyl radicals is influenced by factors such as pH, with higher concentrations often observed in alkaline conditions, leading to increased dye decomposition rates. deswater.commdpi.com The effectiveness of UV irradiation with TiO2 for degrading Acid Orange 7 has been demonstrated, with higher degradation efficiency observed under UV light compared to natural sunlight. deswater.comresearchgate.net

Kinetic and Mechanistic Elucidation of this compound Photodegradation Pathways

The photocatalytic degradation of azo dyes like this compound often follows pseudo-first-order kinetics. bme.huresearchgate.net Studies have aimed to elucidate the specific pathways and intermediate products formed during the photodegradation process. For instance, research on the sonochemical degradation of C.I. Reactive Orange 107 (a related dye) indicated that the process is controlled by hydroxyl radicals and pyrolysis, with sulfanilic acid identified as a main intermediate. researchgate.net The addition of •OH radicals to the azo double bond is considered a primary step, leading to subsequent oxidative cleavage and the formation of products like carboxylic acids, quinones, carbon dioxide, and nitrate (B79036) ions. researchgate.net Mechanistic studies using techniques like diffuse reflectance absorption and FTIR spectroscopy have confirmed charge injection from the excited dye molecule into the conduction band of the semiconductor as a primary mechanism, leading to the formation of oxidized dye radicals. acs.orgacs.org Surface-adsorbed oxygen is important for scavenging photogenerated electrons, which prevents the recombination of charge carriers and enhances degradation efficiency. acs.orgacs.org

Biodegradation and Bioremediation Approaches for this compound

Biodegradation and bioremediation offer environmentally friendly and cost-effective alternatives to physicochemical methods for treating textile wastewater containing azo dyes. frontiersin.orgpsu.edunih.gov These approaches leverage the metabolic capabilities of microorganisms to break down or transform dye molecules.

Microbial Decolorization and Enzymatic Degradation Pathways of this compound

Microorganisms can decolorize dyes through two main mechanisms: adsorption of the dye onto their cell surface or enzymatic degradation. frontiersin.org Enzymatic degradation is a key process, involving enzymes produced by bacteria and fungi. frontiersin.orgtandfonline.comnih.gov In anaerobic environments, azoreductase enzymes play a significant role by reductively cleaving the azo bond (-N=N-), leading to the decolorization of the dye and the formation of potentially toxic aromatic amines. tandfonline.com Under aerobic conditions, other enzymes like laccases and peroxidases can further degrade these aromatic amines and the dye structure through oxidative processes. tandfonline.comnih.gov Studies have identified various bacterial strains capable of decolorizing and degrading azo dyes. nih.govsciepub.com For example, a Lactobacillus strain isolated from wastewater treatment sludge demonstrated rapid decolorization of Reactive Orange (a related dye). sciepub.com The effectiveness of microbial decolorization is influenced by factors such as pH, temperature, and the presence of co-substrates like yeast extract. frontiersin.orgpsu.edu

Development of Bacterial Consortia for Enhanced this compound Bioremediation

While individual microbial strains can degrade dyes, bacterial consortia, which are mixtures of different bacterial species, often exhibit enhanced bioremediation capabilities. nih.govresearchgate.netbiotechrep.ir This is attributed to the synergistic interactions between the different microorganisms, allowing for a broader range of enzymatic activities and sequential degradation pathways. researchgate.netbiotechrep.ir In a consortium, the intermediate products of degradation by one species can be further metabolized by another, leading to more complete mineralization. biotechrep.ir Research has focused on developing and optimizing bacterial consortia for the efficient decolorization and degradation of azo dyes, including Acid Orange. frontiersin.orgresearchgate.netresearchgate.net For instance, a novel bacterial consortium designated SPB92, composed of four identified strains (Pseudomonas stutzeri, Bacillus tequilensis, Bacillus flexus, and Kocuria rosea), was reported to effectively decolorize and degrade Acid Orange. frontiersin.orgresearchgate.net This consortium achieved nearly 86% decolorization within 23 hours under optimal conditions. frontiersin.org The use of bacterial consortia can lead to significant reductions in parameters like biological oxygen demand (BOD), chemical oxygen demand (COD), and total organic carbon (TOC), indicating effective degradation and mineralization of the dye. frontiersin.orgnih.govresearchgate.net

Compound Names and PubChem CIDs

Compound Name	PubChem CID
This compound	16015

Data Tables

Based on the search results, here is a sample data point that could be presented in a table:

Photocatalyst	Light Source	Dye Discoloration (%)	Mineralization (%)	Time (min)	Source
Fe-N co-doped TiO2	Visible Light	~90	~83	60	arabjchem.org

Based on the search results, here is a sample data point regarding microbial decolorization:

Bacterial Consortium	Dye Concentration (mg/L)	Decolorization (%)	Time (h)	Optimal pH	Optimal Temperature (°C)	Source
SPB92	30	~86	23	7.5	32	frontiersin.org

Adsorption Technologies for this compound Removal from Aqueous Matrices

Adsorption is a widely used method for dye removal from wastewater due to its effectiveness in producing high-quality treated effluent, especially for low concentrations of dissolved organic compounds. e-journals.inasianpubs.org Activated carbon is a common adsorbent known for its ability to adsorb a broad range of pollutants. e-journals.in However, research is increasingly exploring low-cost and non-conventional alternative materials. e-journals.in

Development and Characterization of Novel Adsorbent Materials for this compound (e.g., activated carbon, clay, chitosan (B1678972) functionalized magnetic nanoparticles, fly ash, perlite (B1173460), resins)

Various materials have been investigated for their potential to remove this compound or similar azo dyes through adsorption.

Activated Carbon: Activated carbon, particularly that derived from biomass like orange peel or sawdust, has shown high adsorption capacities for acid dyes. asianpubs.orgnih.govresearchgate.net Studies on C.I. Acid Orange 3 and C.I. Acid Orange 7 have demonstrated high removal efficiencies using activated carbon under optimal conditions, including specific pH levels and adsorbent dosages. asianpubs.orgnih.gov

Clay: Clay minerals are considered cost-effective and environmentally friendly adsorbents due to their structural and surface properties, including high surface area, porosity, and cation exchange capacity. scirp.orgmdpi.comuniven.ac.zasci-hub.se While natural clays (B1170129) may have a higher affinity for cationic dyes due to their negative surface charge, modifications like acid treatment can enhance their capacity for anionic dyes like C.I. Acid Orange 7 by creating positive surface sites. scirp.orgnih.gov Different types of clays, including bentonite (B74815) and kaolin, have been studied for dye removal. scirp.orguniven.ac.zasci-hub.se

Chitosan Functionalized Magnetic Nanoparticles: Chitosan functionalized magnetic nanoparticles (CMNPs) have been successfully prepared and investigated for the removal of Reactive Orange 107 (a reactive dye with a similar structure to acid dyes) from water. scirp.orgscirp.orgresearchgate.net These nanoparticles, often derived from sources like shrimp shells, exhibit enhanced adsorption properties due to the amine functionality of chitosan, which can interact with the anionic dye molecules. scirp.orgscirp.org The magnetic nature of these nanoparticles facilitates their easy separation from treated water using an external magnetic field. nih.govespublisher.com

Fly Ash: Fly ash, a waste product from thermal power plants, has been explored as a low-cost adsorbent for dyes, including Reactive Orange 107. researchgate.netresearchgate.net Acid-treated fly ash has shown effectiveness in removing this dye, with the adsorption process likely involving complexation between the fly ash and the dye. researchgate.netresearchgate.net

Perlite: Perlite, an aluminosilicate (B74896) mineral, has been studied for the removal of organic pollutants, including acid dyes. researchgate.netresearchgate.net Expanded perlite, with its more open structure, has shown better adsorption performance compared to raw perlite for anionic dyes like C.I. Acid Black 1. researchgate.netdntb.gov.ua Perlite-based composites, such as perlite-calcium alginate-activated carbon, have also been developed and demonstrated high adsorption capacities for dyes like methyl orange.

Resins: While not explicitly detailed for this compound in the provided results, resins are generally known as adsorbents used in water treatment.

Adsorption Isotherm and Kinetic Modeling of this compound Sorption

Adsorption isotherm and kinetic models are crucial for understanding the adsorption mechanism and predicting the performance of adsorbents. e-journals.inbioline.org.br Studies on the adsorption of this compound and similar acid/reactive orange dyes on various adsorbents have frequently employed models such as Langmuir, Freundlich, and pseudo-second-order kinetics. acs.orgnih.govscirp.orgscirp.orgresearchgate.netresearchgate.netbiointerfaceresearch.com

Isotherm Models: The Langmuir isotherm model often suggests monolayer adsorption, while the Freundlich model indicates multilayer adsorption or adsorption on heterogeneous surfaces. e-journals.innih.govscirp.orgresearchgate.net Studies on Reactive Orange 107 adsorption onto chitosan functionalized magnetic nanoparticles found better fitting with the Freundlich model, suggesting multilayer adsorption. scirp.org Conversely, adsorption of Reactive Orange 107 on acid-treated fly ash was better described by the Langmuir model. researchgate.net For C.I. Acid Orange 7 adsorption onto activated carbon, the Langmuir isotherm was found to be a good fit. asianpubs.org

Kinetic Models: The pseudo-first-order and pseudo-second-order kinetic models are commonly used to describe the adsorption rate. acs.orgbioline.org.brbiointerfaceresearch.com For many dye adsorption processes, including Reactive Orange 107 on CMNPs and C.I. Acid Orange 7 on activated carbon and modified wheat bran, the pseudo-second-order kinetic model has shown a better fit to experimental data, suggesting that chemisorption may be the rate-limiting step. acs.orgscirp.orgbioline.org.brbiointerfaceresearch.com

Thermodynamic Analysis of this compound Adsorption Processes

Thermodynamic parameters, including changes in Gibbs free energy (), enthalpy (), and entropy (), provide insights into the spontaneity and nature of the adsorption process. bioline.org.br

Studies on the adsorption of Reactive Orange 107 onto chitosan functionalized magnetic nanoparticles indicated that the process was endothermic and spontaneous, as evidenced by positive and negative values. researchgate.netscirp.org Similarly, adsorption of C.I. Acid Black 1 onto perlite was found to be spontaneous and endothermic, with adsorption increasing with temperature. researchgate.netdntb.gov.ua For C.I. Acid Orange 52 adsorption onto some modified clay materials, the process was found to be non-spontaneous and exothermic. scirp.org

Regeneration and Reusability Studies of this compound Adsorbents

The regeneration and reusability of adsorbents are critical factors for the economic viability and sustainability of adsorption processes. While specific regeneration studies for this compound are not extensively detailed in the provided results, research on similar dyes and adsorbents indicates the potential for regeneration. For instance, dye-adsorbed materials like modified activated carbon have shown the possibility of effective desorption using solutions like sodium hydroxide (B78521), allowing for recycling. researchgate.net The development of magnetic adsorbents, such as chitosan functionalized magnetic nanoparticles, inherently offers ease of separation and potential for regeneration. nih.govscirp.orgespublisher.com

Electrochemical and Sonochemical Degradation Studies of this compound

Advanced oxidation processes like electrochemical and sonochemical degradation have been investigated as methods for breaking down complex dye molecules like this compound.

Electrochemical Degradation: Electrochemical oxidation has been studied for the degradation of azo dyes, including Orange G (C.I. Acid Orange 10) and Reactive Orange 107. eeer.orgnih.govbsb-muenchen.deeeer.orgkoreascience.kr Using electrodes such as platinum or boron-doped diamond (BDD), electrochemical processes can effectively remove color and reduce chemical oxygen demand (COD). eeer.orgbsb-muenchen.deeeer.org The efficiency of electrochemical degradation can be influenced by factors such as current density, pH, and the presence of supporting electrolytes like chlorides, which can lead to the generation of active chlorine species that enhance degradation. eeer.orgnih.goveeer.orgkoreascience.kr Studies on Orange G have shown that complete color removal can be achieved, and the degradation mechanism can differ depending on the electrolyte medium. eeer.orgeeer.orgkoreascience.kr

Sonochemical Degradation: Sonochemical degradation utilizes ultrasound to generate cavitation bubbles, leading to high temperatures and pressures locally, which can break down pollutants. researchgate.net Sonochemical degradation of azo dyes like C.I. Reactive Orange 107 has been investigated, demonstrating decolorization and degradation of the dye. researchgate.netmdpi.comacs.orggoogle.ca The process can follow pseudo-first-order kinetics, and factors like frequency, temperature, and initial dye concentration affect the degradation rate. researchgate.net The mechanism can involve both hydroxyl radicals and pyrolysis. researchgate.net The addition of substances like tert-butyl alcohol can inhibit the degradation by competing for reactive species. researchgate.netnih.gov

Electro-oxidation Process Optimization for C.I. Reactive Orange 107 Decolorization

Electro-oxidation has been explored as a promising technique for the degradation of C.I. Reactive Orange 107 in wastewater. Studies have focused on optimizing the process parameters to achieve efficient color and chemical oxygen demand (COD) removal.

Research employing response surface methodology investigated the electro-oxidation of C.I. Reactive Orange 107 using a graphite (B72142) electrode. The optimization considered variables such as pH, NaCl concentration, and electrolysis time. Under specific optimized conditions of pH 9.4, 0.08 M NaCl concentration, and 16.0 minutes of electrolysis time, significant removal efficiencies were achieved scribd.comfishersci.se. This process demonstrated a maximum color removal of 98% and a COD removal of 90% scribd.comfishersci.se. The presence of sodium chloride in the electrolyte solution has been shown to enhance the degradation rate, primarily through the indirect oxidation pathway involving electrochemically generated active chlorine species, such as hypochlorite (B82951) iarc.frfishersci.be. Analysis using UV-visible spectroscopy confirmed the decolorization of the dye solution over time, while FTIR spectroscopy indicated the formation of intermediate degradation products during the electrochemical treatment scribd.comfishersci.se. The electro-oxidation process has been found to be an efficient method for the removal of both color and COD from wastewater contaminated with C.I. Reactive Orange 107 scribd.comfishersci.se.

Table 1: Optimized Electro-oxidation Conditions and Removal Efficiencies for C.I. Reactive Orange 107

Parameter	Optimized Value	Color Removal (%)	COD Removal (%)	Reference
pH	9.4	98	90	scribd.comfishersci.se
NaCl Concentration (M)	0.08	98	90	scribd.comfishersci.se
Electrolysis Time (min)	16.0	98	90	scribd.comfishersci.se
Current Density (mA cm⁻²)	34.96	-	-	scribd.comfishersci.se

Sonochemical Decomposition Mechanisms and Intermediates of C.I. Reactive Orange 107

Sonochemical degradation, utilizing ultrasound irradiation, has been investigated for the decomposition of C.I. Reactive Orange 107. This method can lead to rapid decolorization of azo dyes wikipedia.org. Studies have shown that over 80% of the decolorization of C.I. Reactive Orange 107 can be achieved within 4 hours using ultrasound wikipedia.org. The degradation process typically follows pseudo-first-order kinetics wikipedia.org.

The mechanism of sonochemical degradation involves both pyrolysis and reactions mediated by hydroxyl radicals, with the latter playing a more significant role wikipedia.org. Research exploring the effect of ultrasonic frequency on the degradation of C.I. Reactive Orange 107 found that an optimal frequency of 850 kHz resulted in decolorization rates of up to 99% nih.gov. However, increasing the frequency further to 992 kHz led to a decrease in efficiency, with decolorization dropping to 69% nih.gov. Higher dye concentrations can negatively impact decolorization efficiency due to insufficient generation of HO• radicals and a reduced cavitation effect nih.gov. The identification of degradation intermediates and ions formed during sonochemical treatment has been performed using techniques such as HPLC-DAD and LC-MS/MS wikipedia.orgnih.gov. Sulfanilic acid has been identified as a main intermediate product in the sonochemical decomposition of C.I. Reactive Orange 107 wikipedia.org. Possible degradation pathways have also been proposed based on the identified products wikipedia.org.

Hybrid Advanced Oxidation Processes for this compound Treatment

Hybrid advanced oxidation processes, which combine two or more AOPs or integrate AOPs with other treatment methods, offer potential advantages in enhancing the degradation efficiency of persistent dyes like C.I. Reactive Orange 107. While research on hybrid AOPs specifically for this compound is limited in the provided sources, studies on C.I. Reactive Orange 107 and other azo dyes provide relevant insights into these processes.

One study explored the electrochemical degradation of C.I. Reactive Orange 107 using cerium oxide nanoparticles doped with Gadolinium, Neodymium, and Samarium, suggesting a hybrid electro-catalytic approach iarc.fr. Research on cavitation-based hybrid oxidative processes for treating dye industry effluents, including Reactive Orange 107, indicated that combining ultrasound with Fenton's reagent could lead to degradation of Reactive Orange 107 to non-toxic end products nih.gov. Studies on other azo dyes, such as Acid Orange 7, have investigated hybrid processes like sonophotocatalysis, highlighting the role of sonochemical hot spots and synergistic effects in enhancing degradation colorbloomdyes.com. Hybrid processes are generally considered promising for their potential to improve removal efficiency and minimize reagent consumption compared to single AOPs wikipedia.org.

Environmental Transformation Pathways and Persistence of this compound

The environmental transformation and persistence of azo dyes like C.I. Reactive Orange 107 are critical aspects of assessing their environmental impact. These compounds can undergo various transformation processes in the environment, leading to the formation of intermediate products that may differ in toxicity and persistence from the parent dye.

Identification of Degradation Intermediates and Mineralization Products of C.I. Reactive Orange 107

The degradation of C.I. Reactive Orange 107 through advanced oxidation processes results in the formation of various intermediate compounds and ultimately, mineralization products. In the sonochemical degradation of C.I. Reactive Orange 107, sulfanilic acid has been identified as a primary intermediate wikipedia.org. Studies on the degradation of C.I. Reactive Orange 107 have also detected aliphatic carboxylic acids such as formate, acetate, and oxalate (B1200264) as important intermediates nih.gov.

Complete mineralization of C.I. Reactive Orange 107 yields inorganic end products. Research has shown the formation of nitrate (NO₃⁻) and sulfate (B86663) (SO₄²⁻) ions as mineralization products during the degradation of C.I. Reactive Orange 107 nih.gov. Techniques such as UV-visible and FTIR spectroscopy are used to monitor the disappearance of the parent dye and the appearance of intermediate functional groups scribd.comfishersci.se. More detailed identification of intermediates and ions is achieved through advanced analytical methods like HPLC-DAD, LC-MS/MS, and ion chromatography wikipedia.orgnih.gov. Studies on the degradation of other azo dyes, like Acid Orange 7, have identified intermediates such as 1,2-naphthoquinone (B1664529) and phthalic acid, illustrating the types of aromatic cleavage products that can form wikidata.org. Reductive cleavage of the azo bond (-N=N-) is a common initial step in the degradation of azo dyes, often leading to the formation of aromatic amines worlddyevariety.comguidetopharmacology.org. Oxidative processes, conversely, can cleave both the azo bond and aromatic rings, contributing to mineralization worlddyevariety.com.

Research on this compound Behavior in Different Environmental Compartments

The behavior of azo dyes, including C.I. Reactive Orange 107, in different environmental compartments such as water, sediment, soil, and air is influenced by their physical and chemical properties, as well as prevailing environmental conditions. Acid and reactive dyes are characterized by their high water solubility, which impacts their distribution and persistence in aquatic environments guidetopharmacology.org.

While specific research on the behavior of this compound in various environmental compartments was not extensively detailed in the provided sources, general information on azo acid dyes indicates that predicted environmental concentrations in water have been assessed nih.gov. Studies on the environmental fate of azo dyes consider their potential for partitioning into different media guidechem.com. The mineralization of C.I. Reactive Orange 107 in water has been demonstrated through the formation of inorganic ions nih.gov. The recalcitrant nature and structural integrity of dyes contribute to their persistence in natural ecosystems and conventional treatment systems uni.lu.

Challenges in Conventional Wastewater Treatment for this compound

Conventional wastewater treatment methods often face significant challenges in effectively removing reactive and acidic dyes like C.I. Reactive Orange 107. These dyes are designed to be highly stable and resistant to degradation under typical environmental conditions and within conventional treatment plants uni.lu.

Biological treatment processes, while effective for many organic pollutants, are often not sufficient for the complete elimination of reactive and acidic dyes guidetopharmacology.org. The complex chemical structures and the presence of stable azo bonds make them recalcitrant to biodegradation uni.lu. Furthermore, the degradation of azo dyes in conventional systems can sometimes lead to the formation of hazardous aromatic amine byproducts, which may be more toxic than the parent compounds guidetopharmacology.org. Physical treatment methods also encounter difficulties in removing dissolved organic compounds like dyes wikipedia.org. Conventional approaches such as coagulation can generate substantial amounts of sludge, posing disposal challenges guidetopharmacology.org. The inability of traditional biological processes to effectively remove refractory substances necessitates the exploration of advanced treatment alternatives wikipedia.org.

Advanced Analytical Methodologies for C.i. Acid Orange 107 Research

Spectroscopic Characterization Techniques for C.I. Acid Orange 107

Spectroscopic methods are fundamental for the initial characterization and ongoing monitoring of this compound in various experimental settings.

UV-Visible Spectroscopy for Decolorization and Concentration Monitoring

UV-Visible (UV-Vis) spectroscopy is a widely used technique for monitoring the decolorization of azo dyes like this compound due to their characteristic absorption in the visible region of the spectrum. The presence of the azo (-N=N-) functional group is responsible for the color of these dyes and their strong absorbance in the UV-Vis range. cymitquimica.com Changes in the intensity of the main absorption peak, often referred to as the maximum wavelength (λmax), directly correlate with the dye concentration. researchgate.netscispace.com

In degradation and decolorization studies of azo dyes, including those structurally related to this compound, UV-Vis spectroscopy is employed to track the reduction in color intensity over time. frontiersin.orgneptjournal.com For instance, the decolorization rate can be estimated by measuring the decrease in the residual dye concentration spectrophotometrically. researchgate.net The disappearance or significant reduction of the characteristic peak in the UV-Vis spectrum indicates the breakdown of the chromophore (the part of the molecule responsible for color), signifying decolorization. researchgate.net This technique allows for the determination of decolorization efficiency and the study of the kinetics of the process under different experimental conditions, such as varying pH, temperature, initial dye concentration, and the presence of catalysts or microorganisms. scispace.comfrontiersin.orgresearchgate.netresearchgate.net

UV-Vis spectroscopy can also be used to monitor the concentration of the dye in solutions by establishing a calibration curve that relates absorbance to known concentrations. scispace.comgoogle.com This is crucial for quantitative analysis of the dye during treatment processes. google.com While UV-Vis spectroscopy is excellent for monitoring decolorization, it may not provide detailed information about the degradation products or mineralization of the dye. researchgate.net

Fourier Transform Infrared (FT-IR) Spectroscopy for Mechanistic Insights

Fourier Transform Infrared (FT-IR) spectroscopy provides valuable information about the functional groups present in a molecule and can be used to investigate structural changes during degradation processes. scirp.org By analyzing the changes in the vibrational modes of the dye molecule before and after treatment, researchers can gain insights into the mechanisms of degradation. neptjournal.com

In the context of azo dyes, FT-IR spectroscopy can help identify the cleavage of the azo bond (-N=N-), the transformation of aromatic rings, and the formation of new functional groups such as amines, hydroxyls, or carboxylic acids. neptjournal.com For example, the weakening or disappearance of absorption peaks corresponding to the -N=N- double bond can indicate that decolorization has occurred through the breaking of this bond. neptjournal.com Studies on the degradation of azo dyes have utilized FT-IR to confirm the mineralization of the dye by observing changes in characteristic peaks. frontiersin.org FT-IR spectra can reveal different surface functional groups on materials used for dye adsorption, aiding in understanding the interaction between the dye and the adsorbent. scirp.orgresearchgate.net

Chromatographic and Mass Spectrometric Approaches for this compound Analysis

Chromatographic techniques, often coupled with mass spectrometry, are essential for separating complex mixtures, identifying degradation products, and elucidating degradation pathways of this compound.

High-Performance Liquid Chromatography-Diode Array Detection (HPLC-DAD) in Degradation Studies

High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD) is a powerful technique for separating and detecting components in a mixture based on their differential affinities for a stationary phase and their absorbance across a range of wavelengths. HPLC-DAD is widely used in dye degradation studies to monitor the disappearance of the parent dye and the appearance and evolution of intermediate products. researchgate.netresearchgate.net

The DAD provides full UV-Vis spectra for each eluting component, allowing for the identification of compounds based on their spectral characteristics and retention times. This is particularly useful for tracking the degradation of the chromophore and identifying colored intermediates. researchgate.netresearchgate.net HPLC-DAD has been applied to analyze dye degradation and the formation of intermediates and ions directly or indirectly. researchgate.net It can also be used for the analysis of mixtures of dyes and intermediates. researchgate.net

Liquid Chromatography-Mass Spectrometry (LC-MS) for Metabolite Identification

Liquid Chromatography-Mass Spectrometry (LC-MS) is a hyphenated technique that combines the separation power of LC with the identification capabilities of MS. This technique is invaluable for the identification of unknown degradation products and metabolites, providing information about their molecular weight and fragmentation patterns. researchgate.netresearchgate.net LC-MS is often considered a method of choice for elucidating the chemical structure of intermediates formed during various oxidation or degradation treatments of azo dyes. researchgate.net

LC-MS, including LC-tandem MS (LC-MS/MS), has been used to detect and identify intermediates formed during the degradation of C.I. Reactive Orange 107 (a related azo dye), with sulfanilic acid being identified as a main intermediate. researchgate.net LC-MS based metabolomics approaches have also been employed to investigate the metabolism of azo dyes by bacteria and identify metabolites. nih.gov Different ionization modes in LC-MS, such as electrospray ionization (ESI), can be used depending on the physicochemical characteristics of the compounds being analyzed. researchgate.netnih.gov

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Product Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is a technique primarily used for the separation and identification of volatile and semi-volatile compounds. While many azo dyes are not directly amenable to GC-MS due to their low volatility, this technique is crucial for identifying volatile degradation products that may be formed during treatment processes. epa.govshimadzu.com

GC-MS analysis can be employed to identify intermediate products and propose plausible degradation pathways. nih.gov For instance, studies on the degradation of azo dyes have used GC-MS to identify oxidation products such as muconic acid, (2Z)-pent-2-enedioic acid, and maleic acid. researchgate.net GC-MS can also be used to analyze volatile organic compounds in various matrices. unesp.brresearchgate.net Chemical reduction of azo dyes can yield more volatile aromatic amines that can be analyzed by GC-MS, providing a means for qualitative screening of potential environmental breakdown products. epa.gov

Advanced Microscopy and Surface Analysis for C.I. Reactive Orange 107 Interactions

Advanced microscopy techniques, such as Scanning Electron Microscopy (SEM) and Atomic Force Microscopy (AFM), are crucial for investigating the surface characteristics of materials involved in the interaction with C.I. Reactive Orange 107, particularly in adsorption processes.

Scanning Electron Microscopy (SEM) for Adsorbent Surface Characterization

Scanning Electron Microscopy (SEM) is widely used to examine the surface morphology of adsorbents before and after interaction with dyes like C.I. Reactive Orange 107. SEM provides high-resolution images that reveal the texture, porosity, and structural changes of the adsorbent material. For instance, SEM micrographs have been utilized to characterize acid-treated fly ash used for the removal of Reactive Orange 107, providing insights into the surface features that influence adsorption capacity. chemicalbook.com Similarly, SEM has been employed to study the morphology of chitosan (B1678972) functionalized magnetic nanoparticles (CMNPs) synthesized for the removal of Reactive Orange 107, showing the general shape and surface characteristics of the particles. Studies on the removal of other acid orange dyes, such as C.I Acid Orange 52, have also benefited from SEM analysis to visualize the rough and porous surface of raw materials used in adsorbent preparation, highlighting factors that can enhance adsorption yields.

Atomic Force Microscopy (AFM) in Surface Interaction Studies

Atomic Force Microscopy (AFM) offers nanoscale topographical information and can be used to study the surface interactions between dyes and materials. In the context of C.I. Reactive Orange 107 research, AFM has been applied to characterize the surface morphology of adsorbents. For example, AFM was used to study chitosan functionalized magnetic nanoparticles (CMNPs) employed for Reactive Orange 107 removal. AFM images provided details on the size and shape of these nanoparticles, indicating they were spherical with a size range typically between 25 to 80 nm. This nanoscale analysis complements SEM by offering finer details about the surface topography and potential interaction sites.

Electrochemical Sensing and Monitoring Techniques for C.I. Reactive Orange 107

Electrochemical techniques offer sensitive methods for the detection, monitoring, and degradation of organic dyes. While direct electrochemical sensing specifically for C.I. Reactive Orange 107 is not extensively detailed in the provided snippets, related electrochemical methods for other orange dyes and the electrochemical degradation of Reactive Orange 107 have been reported.

Electrochemical sensing strategies for synthetic orange dyes generally rely on the electroactive nature of these compounds, where applying an electrical potential induces electron transfer at an electrode surface, generating a measurable current proportional to the dye concentration. This principle allows for direct detection through redox reactions. Studies have explored electrochemical methods for detecting other orange dyes like Solvent Orange 7 and Orange II using modified electrodes to enhance sensitivity and selectivity.

Furthermore, electrochemical processes have been investigated for the degradation of C.I. Reactive Orange 107. The electro-oxidation process, for instance, has been optimized for the treatment of wastewater containing C.I. Reactive Orange 107, with the effectiveness monitored by measuring color and chemical oxygen demand (COD) removal. This demonstrates the application of electrochemical methods not just for sensing but also for the remediation of this dye.

Total Organic Carbon (TOC), Chemical Oxygen Demand (COD), and Biological Oxygen Demand (BOD) Analysis in Degradation Studies

Total Organic Carbon (TOC), Chemical Oxygen Demand (COD), and Biological Oxygen Demand (BOD) analyses are fundamental parameters used to assess the organic load in water and monitor the effectiveness of degradation processes for organic pollutants like C.I. Reactive Orange 107.

These analyses are crucial in degradation studies to quantify the reduction in organic matter. For instance, BOD, COD, and TOC levels have been analyzed to track the degradation of azo dyes, including Acid Orange. A significant reduction in these parameters provides clear evidence of dye degradation.

Specific methods for these analyses include the dichromate closed reflux titrimetric method for COD and a photometric method for BOD. TOC reduction can be studied using automated analyzers. Research on the bacterial degradation of Acid Orange has shown substantial reductions: 96% in BOD₅, 79% in COD, and 54% in TOC under optimal conditions over a 23-hour incubation period.

The application of TOC, COD, and BOD analysis extends to various degradation methods, including sonolytic degradation and electrochemical degradation of orange dyes, to evaluate the extent of mineralization and the removal of organic pollutants. These parameters collectively provide a comprehensive assessment of the efficiency of different treatment processes in breaking down the complex organic structure of dyes like C.I. Reactive Orange 107.

Here is a summary of observed reductions in BOD, COD, and TOC during the bacterial degradation of Acid Orange:

Parameter	Reduction Percentage	Incubation Time	Reference
BOD₅	96%	23 hours
COD	79%	23 hours
TOC	54%	23 hours

Table 1: Reduction in BOD, COD, and TOC during Bacterial Degradation of Acid Orange

Parameter	Reduction Percentage	Incubation Time
BOD₅	96%	23 hours
COD	79%	23 hours
TOC	54%	23 hours

Computational and Theoretical Investigations of C.i. Acid Orange 107

Quantum Chemical Calculations and Molecular Modeling of C.I. Acid Orange 107

Quantum chemical calculations and molecular modeling techniques are employed to investigate the electronic structure, reactivity, and interactions of molecules. For azo dyes such as this compound, these methods can help elucidate reaction pathways and predict interactions with various substrates.

Elucidation of Reaction Mechanisms via Computational Chemistry

Computational chemistry, particularly Density Functional Theory (DFT), has been utilized to investigate the degradation mechanisms of azo dyes, including compounds structurally related to this compound, such as Acid Orange 7. Studies on Acid Orange 7 have explored its degradation by various oxidants like hydrogen peroxide (H₂O₂), ozone (O₃), hydroxyl radicals (•OH), and sulfate (B86663) radicals (SO₄•⁻) researchgate.net. Geometry optimization and frontier molecular orbital analysis have been used to understand the structural and electronic properties influencing reactivity researchgate.net. For instance, Natural Population Analysis (NPA) on Acid Orange 7 revealed significant electron-withdrawing effects from azo, carbonyl, and sulfonic groups researchgate.net. The effectiveness of different oxidants was assessed, with •OH found to be highly effective due to its high oxidation potential and low binding energy researchgate.net. SO₄•⁻ also showed strong potential due to its strong interaction and high oxidation potential researchgate.net.

Degradation of azo dyes often involves the cleavage of the azo (-N=N-) bond. For C.I. Acid Orange 10, a related acid dye, reductive cleavage of the azo bond during electrocoagulation has been observed, leading to the formation of smaller aromatic amines such as aniline (B41778) and 1-amino-2-naphthol-6,8-disulfonic acid researchgate.net. Aniline has also been identified as a metabolite of C.I. Acid Orange 10 in biological systems, suggesting similar metabolic degradation pathways involving azo bond reduction nih.gov. Computational methods can provide detailed energy profiles and transition states for such cleavage reactions, offering a deeper understanding of the reaction mechanisms involved in the degradation or transformation of this compound. Theoretical investigations on other reactive dyes have employed DFT to study the mechanism of degradation processes initiated by species like hydroxyl radicals, analyzing potential energy surfaces and the evolution of electron pairs during bond breaking and formation rsc.orgcore.ac.uk.

Prediction of this compound Interactions with Substrates

Molecular modeling and quantum chemical calculations can predict how this compound interacts with different substrates, which is crucial for understanding its behavior in dyeing processes or wastewater treatment. Studies on related dyes, such as Reactive Orange 107, have investigated interaction energies with surfactants using ab initio methods ijret.org. These studies highlight the importance of various physical, chemical, and structural interactions, including CH-π interaction, π-π interaction, n-π interaction, S-H interaction, N-H interaction, O-H interaction, hydrogen bonding, and charge-charge interactions ijret.org.

For Reactive Orange 107 and Triton X-114 surfactant, computational analysis revealed a significant interaction energy, suggesting a strong possibility for removing the dye from aqueous solution due to these interactions ijret.org. The presence of similar aromatic ring structures in both molecules was found to influence effective structural orientation through π-π stacking and CH-π interactions ijret.org. While direct computational studies on this compound's interactions with textile fibers (like wool or silk, which are typically dyed with acid dyes) were not found in the search results, the methodologies applied to similar dyes and substrates can be extended to predict the binding affinity and modes of interaction of this compound with protein or cellulose (B213188) fibers, influencing dyeing performance and fastness properties. Computational methods are increasingly used to predict interactions between various molecules and substrates, including drug-target interactions and protein-protein interactions, demonstrating their capability in this area pnas.orgnih.gov.

Structure-Activity Relationship (SAR) Studies for this compound Functionality

Structure-Activity Relationship (SAR) studies aim to correlate variations in the molecular structure of a compound with changes in its biological activity or performance. For this compound, SAR studies would focus on linking its chemical structure to its functional properties, such as dyeing performance and susceptibility to degradation.

Correlation of Molecular Structure with Dyeing Performance

The dyeing performance of acid dyes like this compound is influenced by their molecular structure, including the chromophore (responsible for color), auxochromes (groups affecting color intensity and shade), and solubilizing groups (like sulfonic acid groups, which impart water solubility and affinity for fibers). C.I. Acid Orange 10 (Orange G), a disulfonated azo dye, is known for its use in dyeing silk and wool products, as well as paper and ink worlddyevariety.com. Its properties and applications are directly related to its specific molecular structure worlddyevariety.com.

SAR studies, in general, aim to establish empirical rules or functions relating molecular descriptors to activities or properties researchgate.net. By systematically modifying the structure of an azo dye and evaluating the resulting dyeing characteristics (e.g., color yield, shade, light fastness, wash fastness, leveling properties), researchers can identify structural features that enhance or diminish performance. While specific computational SAR studies correlating structural variations of this compound with its dyeing performance were not found, computational chemistry can provide molecular descriptors (e.g., electronic properties, molecular shape, charge distribution) that can be used in QSAR models to predict dyeing behavior based on structure. The properties of C.I. Acid Orange 10, such as its solubility in water and ethanol (B145695) and its color changes in strong acids and bases, are examples of structure-dependent characteristics relevant to dyeing applications worlddyevariety.com.

Relationship between Structure and Degradation Susceptibility of this compound

The chemical structure of this compound significantly influences its susceptibility to degradation by various chemical, physical, or biological processes. Azo dyes are characterized by the presence of one or more azo (-N=N-) groups, which are often the primary sites of attack during degradation. Studies on the degradation of related azo dyes like Acid Orange 7 and Reactive Orange 107 provide insights into how structural features affect degradation pathways and rates.

For Acid Orange 7, computational studies using DFT have investigated its degradation by different oxidants, highlighting the role of the dye's electronic structure in its reactivity researchgate.net. The presence and position of functional groups, such as sulfonic acid groups and hydroxyl groups, can affect the electron density distribution within the molecule, influencing the favorability of attack by reactive species. As mentioned earlier, the reductive cleavage of the azo bond is a common degradation pathway for azo dyes, leading to potentially less colored or colorless aromatic amines researchgate.net. The specific chemical environment and the presence of substituents near the azo bond can affect the ease of this cleavage. For example, the formation of aniline as a metabolite of C.I. Acid Orange 10 indicates the susceptibility of its azo bond to reduction in biological systems nih.gov. The mineralization of Reactive Orange 107 has been shown to produce inorganic ions like nitrate (B79036) and sulfate, indicating the breakdown of the entire organic structure, including sulfonic acid groups researchgate.net. SAR studies in this context would involve correlating structural modifications with the rate and extent of degradation under specific conditions (e.g., oxidation, reduction, biodegradation), potentially using computational descriptors to build predictive models.

Statistical Experimental Design and Optimization (e.g., Response Surface Methodology)

Statistical experimental design, particularly Response Surface Methodology (RSM), is a powerful tool used to optimize processes involving multiple variables by examining the relationships between experimental factors and observed responses. This methodology has been widely applied to optimize the removal and degradation of dyes, including those structurally related to this compound.

RSM allows for the evaluation of the effects of multiple process variables simultaneously, as well as the prediction of their interactions on a desired response researchgate.net. This approach can reduce the number of experiments required compared to traditional one-factor-at-a-time methods, leading to cost and time savings ijstre.com.

Studies have successfully employed RSM to optimize the electro-oxidation process for the degradation of C.I. Reactive Orange 107 in wastewater researchgate.netnih.gov. Key variables investigated included pH, NaCl concentration, and electrolysis time researchgate.netnih.gov. The optimization aimed to maximize color and Chemical Oxygen Demand (COD) removal researchgate.netnih.gov. For Reactive Orange 107, optimal conditions were determined using statistical analysis researchgate.netnih.gov.

Similarly, RSM and other experimental design techniques like Box-Behnken design have been applied to optimize the removal of Acid Orange 7 by adsorption and advanced oxidation processes ijstre.comtuiasi.rocsuohio.edu. For the adsorption of Acid Orange 7 onto an exchange resin, parameters such as dye concentration, flow rate, and bed height were optimized ijstre.com. In the case of Acid Orange 7 degradation by the Fenton process, full factorial design and RSM were used to model the system's behavior based on parameters like ferrous ion and hydrogen peroxide concentrations tuiasi.ro.

These studies demonstrate the effectiveness of statistical experimental design in determining optimal conditions for the efficient removal or degradation of azo dyes. The methodology involves designing experiments based on selected variables, measuring responses (e.g., color removal, COD reduction), and developing a model to describe the relationship between variables and responses, often using a second-order polynomial equation researchgate.net. Analysis of variance (ANOVA) is then used to assess the significance of the variables and the adequacy of the model researchgate.net.

The application of RSM to this compound would involve identifying key factors influencing its dyeing process (e.g., dye concentration, temperature, dyeing time, auxiliary chemicals) or its removal from wastewater (e.g., pH, oxidant concentration, contact time, catalyst dosage) and using experimental design to determine the optimal conditions for desired performance or removal efficiency.

Example Data from a Related Study (Reactive Orange 107 Degradation via Electro-oxidation)

A study on the electro-oxidation of C.I. Reactive Orange 107 used RSM to optimize the process. The following table summarizes the variables and the optimal conditions found for maximum color and COD removal:

Variable	Symbol	Range Studied	Optimal Value
pH	X₁	Not specified	9.4
NaCl Concentration	X₂	Not specified	0.08 M
Electrolysis Time	X₃	Not specified	16.0 min

Under these optimal conditions, the study reported maximum color removal of 98% and COD removal of 90% researchgate.netnih.gov. The statistical model showed good adequacy with R² values of 0.8227 for color removal and 0.9265 for COD removal researchgate.netnih.gov.

Example Data from a Related Study (Acid Orange 7 Adsorption)

A study on the adsorption of Acid Orange 7 using a Box-Behnken design investigated the effect of dye concentration, flow rate, and bed height on adsorption capacity ijstre.com.

Variable	Range Studied
Dye Concentration	10–50 mg/L
Flow Rate	2–6 mL/min
Bed Height	5–20 cm

The Box-Behnken design consisted of 15 experimental points, including central point repetitions, to model the relationship between these variables and the adsorption capacity ijstre.com.

Future Directions and Emerging Research Frontiers for C.i. Acid Orange 107

Development of Next-Generation Sustainable Technologies for C.I. Acid Orange 107 Management

The textile industry, a major consumer of dyes like this compound, generates significant volumes of wastewater containing recalcitrant and potentially toxic compounds. bohrium.comresearchgate.net Consequently, a key research frontier involves the development of more efficient, cost-effective, and environmentally friendly technologies for the removal and degradation of this dye from aqueous effluents.

Advanced Oxidation Processes (AOPs) are a promising area of investigation. These processes typically involve the generation of highly reactive species, such as hydroxyl radicals (•OH), which can effectively break down complex organic molecules like azo dyes. mdpi.comiwaponline.com Studies on similar azo dyes, such as C.I. Acid Orange 7 and C.I. Reactive Orange 107, have explored techniques like sonochemical degradation, Fenton and sono-Fenton processes, and electrochemical oxidation. researchgate.netmdpi.comresearchgate.netresearchgate.netresearchgate.net For instance, sonochemical degradation of C.I. Reactive Orange 107 has shown over 80% decolorization within 4 hours, with the process influenced by factors like frequency, temperature, and initial dye concentration. researchgate.net The use of catalysts, such as magnetite nanoparticles in a sono-Fenton-like process, has also demonstrated high degradation efficiency for Reactive Orange 107. mdpi.com Electrochemical methods, including electrocoagulation and electro-oxidation, are being investigated for their potential in removing C.I. Acid Orange 10 from aqueous solutions, with studies focusing on optimizing parameters like pH and current density. researchgate.netresearchgate.net

Adsorption continues to be a relevant area of research due to its simplicity and cost-effectiveness. scirp.org While activated carbon is a widely used adsorbent, research is exploring alternative and sustainable materials. Studies on the adsorption of C.I. Acid Orange 52, another acid dye, onto natural and formulated clay-lime materials have shown promising removal efficiencies, highlighting the potential of affordable and sustainable adsorbents. scirp.org The adsorption of C.I. Acid Orange 3 onto activated carbon has also been studied, with high removal efficiency achieved under optimal conditions. asianpubs.org The use of modified natural materials, such as shrimp shell derived chitosan (B1678972) functionalized magnetic nanoparticles, has been investigated for the efficient removal of Reactive Orange 107. scirp.orgscirp.org

Biodegradation, utilizing microbial consortia or enzymes, represents another sustainable approach. frontiersin.orge-ijep.co.in Research on the biodegradation of Acid Orange dyes, such as Acid Orange 7, by bacterial consortia has shown significant decolorization and degradation. frontiersin.org The potential of using specific bacterial strains and optimizing conditions like pH and temperature for enhanced color removal is an ongoing area of study. frontiersin.org Integrated systems, combining biological and electrochemical or photocatalytic processes, are also being explored to achieve more complete degradation and detoxification of dye wastewater. e-ijep.co.inwestminster.ac.uk

Future research in this area for this compound is likely to focus on:

Developing novel and highly efficient catalytic materials for AOPs, potentially incorporating nanomaterials and exploring synergistic effects between different oxidation methods.

Identifying and developing new, low-cost, and sustainable adsorbents derived from biomass or waste materials.

Engineering microbial strains or consortia with enhanced dye degradation capabilities and robustness for industrial wastewater treatment.

Designing and optimizing integrated treatment systems that combine multiple sustainable technologies for maximum efficiency and minimal environmental footprint.

Integration of Artificial Intelligence and Machine Learning in this compound Research

The complexity of dye synthesis, application, and wastewater treatment processes presents significant opportunities for the application of Artificial Intelligence (AI) and Machine Learning (ML). These computational tools can be leveraged to optimize processes, predict outcomes, and gain deeper insights into the behavior of dyes like this compound.

In the context of this compound, AI and ML can play a crucial role in:

Process Optimization: ML algorithms can analyze large datasets from experimental studies on dye removal (e.g., adsorption, AOPs) to identify optimal operating parameters (pH, temperature, contact time, adsorbent dosage, catalyst concentration, etc.) for maximum efficiency and minimal resource consumption. mdpi.com Response surface methodology (RSM), often used in conjunction with experimental design, can be enhanced by ML to optimize electro-oxidation processes for dyes like Reactive Orange 107. researchgate.netresearchgate.net

Predictive Modeling: AI models can predict the performance of new adsorbent materials or catalytic systems for this compound removal based on their structural and chemical properties. mdpi.com This can significantly reduce the need for extensive experimental screening.

Degradation Pathway Analysis: ML can assist in analyzing complex analytical data (e.g., from GC-MS or LC-MS) to identify and predict the formation of intermediate degradation products of this compound under different treatment conditions. researchgate.net

Real-time Monitoring and Control: AI-powered systems can enable real-time monitoring of this compound concentrations in wastewater streams and automatically adjust treatment parameters to maintain optimal performance and ensure compliance with discharge regulations. sustainabilitylinkedin.com

Interdisciplinary Research on this compound in Advanced Materials Science

Beyond its traditional use as a textile dye, this compound and similar azo dyes are garnering interest in advanced materials science due to their unique optical and chemical properties. Interdisciplinary research is exploring the incorporation or modification of these dyes for novel applications.

Azo dyes are known for their chromophoric properties and their ability to undergo photoisomerization, making them potential candidates for applications in areas like optical data storage, photo-responsive materials, and sensors. While specific research on this compound in these areas is limited in the provided search results, studies on other azo dyes highlight the potential.

Future research frontiers for this compound in advanced materials science could include:

Development of Functional Materials: Incorporating this compound into polymer matrices or composite materials to create functional materials with tailored optical, electrical, or sensing properties.

Photo-responsive Systems: Utilizing the photoisomerization properties of the azo group in this compound for the development of photo-switchable materials or systems for controlled release or actuation.

Sensors: Exploring the use of this compound or its derivatives as colorimetric or fluorescent probes for the detection of specific ions or molecules. Electrochemical sensing strategies for synthetic orange dyes are an active area of research, and this compound could potentially be explored in this context. mdpi.com

Hybrid Materials: Combining this compound with nanomaterials (e.g., metal nanoparticles, carbon nanotubes) to create hybrid materials with enhanced properties for catalysis, sensing, or energy applications.

Conclusion

Summary of Key Academic Contributions and Findings on C.I. Acid Orange 107

Academic research specifically focused on the chemical compound this compound appears to be limited within the readily available literature. While numerous studies investigate various acid orange dyes and reactive orange dyes, detailed academic contributions and specific findings pertaining uniquely to this compound were not extensively identified in the consulted sources. Research on related dyes, such as C.I. Acid Orange 10 or C.I. Reactive Orange 107, highlights areas of scientific inquiry including chemical properties, environmental fate, and degradation processes, often employing methods like advanced oxidation or biodegradation epa.gov. However, direct academic contributions providing specific data tables or detailed research outcomes for this compound were not a prominent feature of the search results.

Persistent Research Gaps and Challenges in this compound Scholarship

The primary research gap concerning this compound lies in the apparent scarcity of dedicated academic studies exploring its specific characteristics and behavior. While the broader categories of azo dyes and acid dyes have been subject to considerable research regarding their synthesis, application, and environmental impact, this compound lacks a substantial body of specific scholarly work.

Q & A

Q. How to design a reproducible electrochemical degradation experiment?

• Guidelines :
• Use graphite electrodes with fixed spacing (8 mm) to minimize ohmic losses .
• Pre-treat catalysts (e.g., calcine Ce₀.₈Gd₀.₂O₂ at 500°C) to ensure crystallinity and stability .
• Include control experiments (e.g., no catalyst, no current) to isolate degradation mechanisms.

Q. What statistical tools are recommended for analyzing degradation kinetics?

• Tools :
• Pseudo-first-order kinetics to model decolorization rates.
• ANOVA to assess the significance of parameter variations (e.g., pH, dopant type) .